Cas no 1172414-85-5 (N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 1172414-85-5
• MDL: MFCD10597397
• CID: 4574952
• PubChem ID: 42927618
• Update Time: 2025-05-23

N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(5-Methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide Dihydrochloride
• N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride

• MDL： MFCD10597397

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride

N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride: A Comprehensive Overview

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 1172414-85-5) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a piperazine ring, an oxazole moiety, and an acetamide group, which collectively contribute to its diverse biological activities.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of antifungal and anticancer agents. The piperazine ring, a well-known structural motif in pharmaceuticals, enhances the compound's ability to interact with biological targets. The combination of these elements makes N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yl)acetamide dihydrochloride a valuable candidate for exploring novel therapeutic interventions.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that it can inhibit key enzymes involved in inflammation and cancer progression. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. This finding underscores its potential as a lead compound for developing treatments for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, N-(5-methyl-1,2-oxazol-3-yl)-2-(piperazin-1-yli)acetamide dihydrochloride has also been investigated for its anticancer effects. Preclinical studies have shown that it induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for oncology drug development.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels. The use of dihydrochloride as a counterion ensures stability and solubility, which are critical factors for pharmaceutical applications.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular structure and purity, providing a solid foundation for further pharmacological studies.

In conclusion, N-(5-methyl-1,2-oaxzol--3-yli)acetamide dihydrochloride (CAS No. 1172414--85--5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological profile make it a valuable asset in the ongoing quest for innovative medicines.